2,2,4-Trimethyl-1,2-dihydroquinoline

• IUPAC Name: 2,2,4-trimethyl-1H-quinoline
• InChI: InChI=1S/C12H15N/c1-9-8-12(2,3)13-11-7-5-4-6-10(9)11/h4-8,13H,1-3H3
• InChI Key: ZNRLMGFXSPUZNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(NC2=CC=CC=C12)(C)C
• Molecular Formula: C12H15N
• Related CAS: 31014-67-2, 26780-96-1
• DSSTOX Substance ID: DTXSID0025070
• Molecular Weight: 173.25 g/mol
• Physical Description: 1,2-dihydro-2,2,4-trimethylquinoline appears as dark cloudy copper-colored or yellow liquid. Odorless. (NTP, 1992), Other Solid, Light tan powder; mp = 120 deg C; [HSDB] Dark cloudy copper-colored or yellow liquid; mp = 26-27 deg C; [CAMEO] Amber or brown granules; mp = 80-100 deg C; [Redox MSDS]
• Boiling Point: 491 to 500 °F at 743 mmHg (NTP, 1992)
• Flash Point: 214 °F (NTP, 1992), 101 °C
• Solubility: less than 0.1 mg/mL at 66 °F (NTP, 1992)
• Density: 1.03 at 77 °F (NTP, 1992) - Denser than water; will sink, 1.08 @ 25 °C
• Color/Form: LIGHT TAN POWDER
• CAS RN: 147-47-7, 26780-96-1
• Melting Point: 79 to 81 °F (NTP, 1992), 120 °C

Description

2,2,4-Trimethyl-1,2-dihydroquinoline, also known as TMQ, is a yellow to brown sticky oil to semi-solid or liquid substance. It is widely used to make fungicides, biocides, alkaloids, dyes, rubber chemicals, and flavoring agents. It can also be found in plastic materials, hydraulic fluids, and greases.

Synthesis Analysis

The synthesis of TMQ is a result of the reaction of aniline and both acetone and mesityl oxide in the presence of selected sulfonic acid silica catalysts.

Molecular Structure Analysis

The molecular formula of TMQ is C12H15N. It has an average mass of 173.254 Da and a monoisotopic mass of 173.120453 Da.

Chemical Reactions Analysis

TMQ neutralizes acids in exothermic reactions to form salts plus water. It may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.

Physical And Chemical Properties Analysis

TMQ has a density of 1.0±0.1 g/cm3. Its boiling point is 269.7±20.0 °C at 760 mmHg. The enthalpy of vaporization is 50.8±3.0 kJ/mol. The flash point is 118.6±17.2 °C. It is insoluble in water but miscible with ethanol, acetone, benzene, monochlorobenzene, isopropyl acetate, and gasoline.

Scientific Research Applications

Pharmacological Importance

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Industrial Antioxidant

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Synthesis of TMQ

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Rubber Modification

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Aging Conditions

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Adhesion of Rubber to Steel

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Developmental Toxicity of Ozone and Free Radical Derivatives

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Mechanism of Action

Target of Action

2,2,4-Trimethyl-1,2-dihydroquinoline primarily targets oxidative stress in cells . It acts as an antioxidant, reducing the level of oxidative stress in cells, which can lead to various cellular damages .

Mode of Action

2,2,4-Trimethyl-1,2-dihydroquinoline interacts with its targets by reducing oxidative stress through its antioxidant activity . This results in a decrease in the level of pro-inflammatory cytokines and NF-κB mRNA, as well as a decrease in the concentration of immunoglobulin G .

Biochemical Pathways

The compound affects the biochemical pathways related to oxidative stress and inflammation . By reducing oxidative stress, it impacts the pathways that lead to the production of pro-inflammatory cytokines and NF-κB mRNA . This results in a decrease in inflammation and a reduction in the activity of caspase-8 and caspase-9, which are involved in the activation of ligand-induced and mitochondrial pathways of apoptosis .

Result of Action

The molecular and cellular effects of 2,2,4-Trimethyl-1,2-dihydroquinoline’s action include a reduction in oxidative stress, a decrease in the level of pro-inflammatory cytokines and NF-κB mRNA, and a decrease in the concentration of immunoglobulin G . These changes result in a reduction in inflammation and apoptosis, leading to improved cellular health .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,2,4-Trimethyl-1,2-dihydroquinoline. For example, it may be sensitive to prolonged exposure to air and light . Additionally, it is known to be combustible and can emit toxic fumes of nitrogen oxides when heated to decomposition . Therefore, careful handling and storage of this compound are necessary to maintain its stability and efficacy.

Safety and Hazards

TMQ is moderately toxic by ingestion. When heated to decomposition, it emits toxic fumes of nitrogen oxides. It is also harmful to aquatic life with long-lasting effects.

Future Directions

Despite its significant pharmacological importance, the scalable synthesis of TMQ is always cumbersome due to harmful solvents, drastic reaction conditions, and high recovery cost of homogeneous catalysts. Therefore, future research could focus on finding more efficient and environmentally friendly methods for the synthesis of TMQ.

Q & A

Q1: How does 2,2,4-Trimethyl-1,2-dihydroquinoline (Ethoxyquin) function as an antioxidant?

A1: Ethoxyquin exhibits antioxidant activity through multiple mechanisms. It can scavenge both alkyl and alkylperoxy radicals, effectively interrupting the chain reactions of lipid peroxidation. [, ] It reacts with alkylperoxyls to form a dimer, 8-(6-ethoxy-2,2,4-trimethyl-1,2-dihydroquinolin-1-yl)-6-ethoxy-2,2,4-trimethyl-1,2-dihydroquinoline, which further contributes to its antioxidant activity. [] Additionally, it can be oxidized to form a nitroxide, 6-ethoxy-2,2,4-trimethyl-1,2-dihydroquinolin-N-oxyl, which acts as an efficient antioxidant. []

Q2: In what applications is the antioxidant activity of 2,2,4-Trimethyl-1,2-dihydroquinoline utilized?

A2: 2,2,4-Trimethyl-1,2-dihydroquinoline (Ethoxyquin) is widely employed as an antioxidant in various applications:

• Animal Feed: It helps preserve the quality and nutritional value of animal feed by preventing lipid peroxidation. []
• Elastomers and Rubbers: It protects these materials from degradation caused by heat, oxygen, and metal ions, extending their lifespan. [, , , ]
• Polymers: It stabilizes polymers against oxidative degradation during processing and use, maintaining their desired properties. [, ]

Q3: Can natural products like henna serve as alternatives to 2,2,4-Trimethyl-1,2-dihydroquinoline in rubber applications?

A4: Research suggests that henna can potentially function as a natural antioxidant alternative to 2,2,4-Trimethyl-1,2-dihydroquinoline in sulfur-vulcanized natural rubber. Henna demonstrates comparable short- and long-term performance, enhancing the aging resistance of the rubber while minimizing the reliance on synthetic antioxidants. []

Q4: What is the molecular formula and weight of 2,2,4-Trimethyl-1,2-dihydroquinoline?

A4: The molecular formula of 2,2,4-Trimethyl-1,2-dihydroquinoline is C12H15N, and its molecular weight is 173.26 g/mol.

Q5: What are some of the key derivatives of 2,2,4-Trimethyl-1,2-dihydroquinoline and their properties?

A5: Several derivatives of 2,2,4-Trimethyl-1,2-dihydroquinoline have been synthesized and studied, including:

• 6-Hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline: This derivative exhibits anti-inflammatory properties and mitigates oxidative stress in acetaminophen-induced liver injury in rats. []
• 6,6'-Methylene-bis(2,2,4-trimethyl-1,2-dihydroquinoline) (MTDQ): This lipid-soluble derivative demonstrates protective effects against carbon tetrachloride-induced acute liver injuries in mice. []
• 6,6-Methylene-bis(2,2-dimethyl-4-methansulphonic acid sodium-1,2-dihydroquinoline) (MDS): This water-soluble derivative displays potential in preventing acute galactosamine-induced liver injuries in mice. []
• 1-Benzoyl-6-hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline (BHDQ): This derivative shows a hepatoprotective effect by reducing oxidative stress and activating antioxidant enzymes in carbon tetrachloride-induced liver injury in rats. []

Q6: What are the main oxidation products of Ethoxyquin?

A7: The oxidation of Ethoxyquin can lead to various products depending on the oxidizing agent used. Some of the key products include: 8-(6-ethoxy-2,2,4-trimethyl-1,2-dihydro-1-quinolinyl)-6-ethoxy-2,2,4-trimethyl-1,2-dihydroquinoline (dimer), 2,2,4-trimethyl-6-quinolone, 6-ethoxy-2,2,4-trimethyl-1,2-dihydroquinoline-N-oxide, and 6-ethoxy-2,2,4-trimethyl-8-quinolone. []

Q7: How does the structure of 2,2,4-Trimethyl-1,2-dihydroquinoline influence its antioxidant activity?

A8: The presence of the ethyl group at the 6-position plays a crucial role in the antioxidant activity of Ethoxyquin. Replacing the ethyl group with heavier chalcogen analogues (S, Se, Te) reduces the antioxidant efficiency. []

Q8: How does the concentration of 2,2,4-Trimethyl-1,2-dihydroquinoline affect the vulcanization process of natural rubber?

A9: The concentration of 2,2,4-Trimethyl-1,2-dihydroquinoline significantly influences the vulcanization of natural rubber. Higher concentrations generally lead to shorter scorch times due to the amine group's ability to promote the formation of active sulfurating agents, enhancing the cure rate. []

Q9: How does the type of antioxidant used alongside 2,2,4-Trimethyl-1,2-dihydroquinoline affect the properties of natural rubber vulcanizates?

A10: The type of antioxidant used alongside 2,2,4-Trimethyl-1,2-dihydroquinoline significantly influences the properties of natural rubber vulcanizates. Phenolic antioxidants tend to retard vulcanization, leading to higher cure indices and activation energies, while amine-based antioxidants exhibit the opposite effect due to their catalytic action. []

Q10: What are the potential toxicological effects of 2,2,4-Trimethyl-1,2-dihydroquinoline?

A10: While 2,2,4-Trimethyl-1,2-dihydroquinoline is generally considered safe for its intended uses, studies have shown some potential toxicological concerns:

• Teratogenicity: Studies in rats have shown that 2,2,4-Trimethyl-1,2-dihydroquinoline can be teratogenic, causing developmental abnormalities in offspring when administered orally during pregnancy. [, ]

Q11: What analytical techniques are commonly employed to characterize and quantify 2,2,4-Trimethyl-1,2-dihydroquinoline?

A11: Several analytical methods are used to characterize and quantify 2,2,4-Trimethyl-1,2-dihydroquinoline, including:

• Gas chromatography-mass spectrometry (GC-MS): This technique is widely used for the identification and quantification of 2,2,4-Trimethyl-1,2-dihydroquinoline and its metabolites in various matrices. [, ]
• Fourier-transform infrared spectroscopy (FT-IR): This technique is valuable for identifying functional groups and characterizing additives in rubber and polymer formulations containing 2,2,4-Trimethyl-1,2-dihydroquinoline. [, ]
• Thermogravimetric analysis (TGA): This method, often coupled with FT-IR, is used to study the thermal stability and degradation behavior of materials containing 2,2,4-Trimethyl-1,2-dihydroquinoline. []